Cas no 1060808-97-0 (1-(4-Chloropyridin-2-yl)cyclopropan-1-amine)

• Product Name: 1-(4-Chloropyridin-2-yl)cyclopropan-1-amine
• CAS No: 1060808-97-0
• MF: C₈H₉ClN₂
• MW: 168.623460531235
• MDL: MFCD11037269
• CID: 2624034
• PubChem ID: 55264747
• Update Time: 2025-06-11

1-(4-Chloropyridin-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloropyridin-2-yl)cyclopropan-1-amine
• SCHEMBL13386538
• 1060808-97-0
• DB-406647
• DTXSID601276777
• Cyclopropanamine, 1-(4-chloro-2-pyridinyl)-
• AB62774
• AKOS006307296
• 1-(4-Chloro-2-pyridinyl)cyclopropanamine
• 1-(4-CHLOROPYRIDIN-2-YL)CYCLOPROPANAMINE
• EN300-1982287

• MDL： MFCD11037269
• Inchi： 1S/C8H9ClN2/c9-6-1-4-11-7(5-6)8(10)2-3-8/h1,4-5H,2-3,10H2
• InChI Key： ZSFRKZNUNCLZIR-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C1(CC1)N

Computed Properties

• Exact Mass: 168.0454260g/mol
• Monoisotopic Mass: 168.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(4-Chloropyridin-2-yl)cyclopropan-1-amine

Introduction to 1-(4-Chloropyridin-2-yl)cyclopropan-1-amine (CAS No. 1060808-97-0)

1-(4-Chloropyridin-2-yl)cyclopropan-1-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1060808-97-0, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound consists of a cyclopropane ring fused with a pyridine moiety, which is further substituted with a chloro group at the 4-position and an amine group at the 2-position. This distinctive arrangement imparts unique reactivity and binding capabilities, making it a valuable scaffold for medicinal chemists.

The chemical properties of 1-(4-Chloropyridin-2-yl)cyclopropan-1-amine are influenced by its heterocyclic core and the presence of both electron-withdrawing and electron-donating substituents. The chloro group at the 4-position of the pyridine ring enhances the electrophilicity of the molecule, facilitating various chemical transformations such as nucleophilic substitution reactions. Meanwhile, the amine group at the 2-position introduces basicity, allowing for interactions with acidic moieties in biological targets. These features make it an attractive candidate for designing molecules that can interact with biological systems in a highly specific manner.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the cyclopropane moiety. Cyclopropanes are known for their ability to induce conformational constraints in molecules, which can lead to improved binding affinity and selectivity when interacting with biological targets. The incorporation of a cyclopropane ring into pharmacophores has been shown to enhance drug-like properties such as solubility, metabolic stability, and cell permeability. Consequently, 1-(4-Chloropyridin-2-yl)cyclopropan-1-amine represents a promising scaffold for the development of new drugs targeting various diseases.

One of the most compelling aspects of 1-(4-Chloropyridin-2-yl)cyclopropan-1-amine is its versatility in medicinal chemistry. The presence of both a chloro-substituted pyridine ring and an amine group provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties to specific biological targets. For instance, modifications at the amine group can be used to introduce hydrogen bonding interactions or to modify solubility characteristics. Similarly, further derivatization of the chloro-substituted pyridine ring can lead to novel analogs with enhanced potency or selectivity.

Recent studies have highlighted the potential of 1-(4-Chloropyridin-2-yl)cyclopropan-1-amine in addressing unmet medical needs. Researchers have demonstrated its utility in developing inhibitors targeting enzymes involved in inflammatory pathways. The pyridine moiety is particularly relevant here, as it is a common pharmacophore in anti-inflammatory agents. By leveraging the structural features of this compound, scientists have been able to design molecules that exhibit significant inhibitory activity against key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play crucial roles in mediating inflammation and pain responses, making them attractive therapeutic targets.

The synthesis of 1-(4-Chloropyridin-2-yl)cyclopropan-1-amine involves multi-step organic transformations that highlight its synthetic accessibility. The process typically begins with the preparation of a halogenated pyridine derivative followed by cyclopropanation using appropriate reagents. The introduction of the amine group can then be achieved through nucleophilic substitution or other suitable methods. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in downstream applications such as drug discovery and development.

The pharmacokinetic properties of 1-(4-Chloropyridin-2-yl)cyclopropan-1-amine are also worth considering. Due to its molecular structure, this compound is expected to exhibit favorable pharmacokinetic profiles, including good oral bioavailability and reasonable metabolic stability. These characteristics are critical for ensuring that a drug candidate reaches its target site in sufficient concentrations and remains active for an appropriate duration. Preliminary studies have suggested that this compound possesses promising pharmacokinetic properties, which bodes well for its future development as a therapeutic agent.

In conclusion, 1-(4-Chloropyridin-2-yl)cyclopropan-1-amine (CAS No. 1060808-97-0) is a versatile and promising compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it an attractive scaffold for designing molecules that interact with biological targets in a highly specific manner. Recent studies have highlighted its utility in developing novel therapeutic agents targeting inflammatory diseases, demonstrating its relevance in addressing unmet medical needs. With further research and development, this compound is poised to make meaningful contributions to the field of medicine.